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Compound of Interest

Compound Name: Iopromide-d3

Cat. No.: B564850 Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) for a stable isotope-labeled internal standard like Iopromide-d3 is a critical document. It

provides the necessary assurance of the material's identity, purity, and quality, which are

paramount for the accuracy and reliability of quantitative analytical methods. This in-depth

guide will dissect the typical components of an Iopromide-d3 CoA, presenting the data in a

structured format, detailing the experimental methodologies employed, and illustrating the

logical workflows involved in the certification process.

Compound Information and Specifications
A Certificate of Analysis for Iopromide-d3, a deuterated form of the X-ray contrast agent

Iopromide, typically begins with fundamental identification and physicochemical data. This

information is crucial for ensuring the correct material is being used and for accurate

preparation of standards.[1][2][3] Iopromide-d3 is primarily utilized as an internal standard in

quantitative analyses by Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass

Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS).[1]

Table 1: General Information for Iopromide-d3
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Parameter Specification

Chemical Name

N,N'-Bis(2,3-dihydroxypropyl)-2,4,6-triiodo-5-

[(methoxy-d3-acetyl)amino]-N-methyl-1,3-

benzenedicarboxamide

Synonyms Iopromide D3 (methoxy D3)[2]

CAS Number 1189947-73-6[2][3][4]

Unlabeled CAS 73334-07-3[1][2]

Molecular Formula C₁₈H₂₁D₃I₃N₃O₈[1][2]

Molecular Weight 794.13 g/mol [1][2][3]

Appearance Pale Yellow Solid[5]

Solubility Methanol (Slightly), Water (Slightly)[5]

Storage Condition -20°C, Hygroscopic[2][5]

Analytical Data for Quality Control
The core of the CoA is the analytical data that verifies the quality of the Iopromide-d3. This

section typically includes results from various analytical techniques to confirm the identity and

purity of the compound.

Table 2: Purity and Identity Data for Iopromide-d3

Test Method Result

Purity
High-Performance Liquid

Chromatography (HPLC)
>95%[2]

Identity Mass Spectrometry (MS) Conforms to structure

Identity
Nuclear Magnetic Resonance

(NMR) Spectroscopy
Conforms to structure

Isotopic Purity Mass Spectrometry (MS) ≥98% Deuterium Incorporation
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Experimental Protocols
The reliability of the data presented in a CoA is directly linked to the rigor of the experimental

methods used. Below are detailed methodologies for the key experiments cited.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
HPLC is a cornerstone technique for assessing the purity of pharmaceutical compounds. It

separates components of a mixture based on their differential partitioning between a stationary

phase and a mobile phase.

Instrumentation: A standard HPLC system equipped with a UV detector is typically used.

Column: A C18 reversed-phase column is commonly employed for compounds like

Iopromide.

Mobile Phase: A gradient elution is often used, starting with a high percentage of an aqueous

phase (e.g., water with 0.1% formic acid) and gradually increasing the percentage of an

organic solvent (e.g., acetonitrile or methanol).[6]

Flow Rate: A typical flow rate is around 1.0 mL/min.

Detection: The UV detector is set to a wavelength where Iopromide exhibits strong

absorbance, often around 242 nm.[7]

Procedure: A solution of Iopromide-d3 is prepared in a suitable solvent and injected into the

HPLC system. The area of the main peak corresponding to Iopromide-d3 is compared to

the total area of all peaks in the chromatogram to calculate the purity.

Sample Preparation HPLC Analysis Data Analysis

Weigh Iopromide-d3 Dissolve in Mobile Phase Filter Solution Inject Sample Separation on C18 Column UV Detection (242 nm) Integrate Peak Areas Calculate Purity (%) resultPurity >95%
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HPLC Purity Analysis Workflow

Mass Spectrometry (MS) for Identity and Isotopic Purity
Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio

of ions. It is used to confirm the molecular weight of Iopromide-d3 and to determine its isotopic

purity.

Instrumentation: A Liquid Chromatography-Mass Spectrometry (LC-MS) system, often with a

tandem mass spectrometer (MS/MS), is frequently used.[7][8]

Ionization Source: Electrospray ionization (ESI) is a common choice for polar molecules like

Iopromide.[6]

Mass Analyzer: A quadrupole, time-of-flight (TOF), or triple quadrupole mass analyzer can be

used.[6][9]

Procedure for Identity: The sample is introduced into the mass spectrometer, and the mass

spectrum is acquired. The presence of a molecular ion peak corresponding to the calculated

mass of Iopromide-d3 (e.g., [M+H]⁺ at m/z 795.1) confirms its identity.

Procedure for Isotopic Purity: By analyzing the isotopic distribution of the molecular ion peak,

the percentage of deuterium incorporation can be determined. The relative intensities of the

peaks for the unlabeled Iopromide (d0) and the deuterated Iopromide (d3) are compared.

Sample Introduction Mass Spectrometry

Data Interpretation

Iopromide-d3 Solution Electrospray Ionization (ESI) Mass Analysis Ion Detection Mass Spectrum Acquisition

Confirm Molecular Ion Peak
(m/z = 795.1 for [M+H]⁺)

Analyze Isotopic Distribution
(d0 vs d3 intensity)

result_idIdentity Confirmed

result_isoIsotopic Purity ≥98%
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Mass Spectrometry Identity and Isotopic Purity Workflow

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
NMR spectroscopy provides detailed information about the structure of a molecule by

observing the magnetic properties of atomic nuclei. For Iopromide-d3, ¹H NMR and ¹³C NMR

are used to confirm the overall structure and the position of the deuterium label.

Instrumentation: A high-field NMR spectrometer (e.g., 500 MHz or higher) is used.[7]

Solvent: The sample is dissolved in a deuterated solvent, such as dimethyl sulfoxide-d6

(DMSO-d6).[7]

Procedure:

¹H NMR: The proton NMR spectrum is acquired. The absence or significant reduction of

the signal corresponding to the methoxy protons (which are replaced by deuterium)

confirms the location of the deuterium label. The other proton signals should be consistent

with the structure of Iopromide.

¹³C NMR: The carbon-13 NMR spectrum provides information about the carbon skeleton

of the molecule. The chemical shifts of the carbon atoms should match the expected

values for the Iopromide structure.
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NMR Spectroscopy

Spectral Interpretation

Dissolve Iopromide-d3 in DMSO-d6

Acquire ¹H NMR Spectrum Acquire ¹³C NMR Spectrum

Analyze Proton Signals
(Check for reduced methoxy signal)

Analyze Carbon Signals
(Confirm carbon skeleton)

result

Structure Confirmed

Click to download full resolution via product page

NMR Structural Confirmation Workflow

Conclusion
The Certificate of Analysis for Iopromide-d3 is a comprehensive document that provides a

wealth of information for the analytical scientist. By understanding the data presented in the

tables and the experimental protocols used to generate that data, researchers can have high

confidence in the quality of their internal standard, leading to more accurate and reproducible

experimental results. The combination of chromatographic and spectroscopic techniques

ensures that the material meets the stringent requirements for use in regulated and research

environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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